4-[(diaminomethylene)carbonohydrazonoyl]-2-ethoxyphenyl 4-methylbenzoate

• IUPAC Name: [4-[(E)-(diaminomethylidenehydrazinylidene)methyl]-2-ethoxyphenyl] 4-methylbenzoate
• InChI: InChI=1S/C18H20N4O3/c1-3-24-16-10-13(11-21-22-18(19)20)6-9-15(16)25-17(23)14-7-4-12(2)5-8-14/h4-11H,3H2,1-2H3,(H4,19,20,22)/b21-11+
• InChI Key: JOIUJCWBOIUFFG-SRZZPIQSSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN=C(N)N)OC(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/N=C(N)N)OC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

4-[(diaminomethylene)carbonohydrazonoyl]-2-ethoxyphenyl 4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as E7046 and has a molecular formula of C20H22N4O3.

Scientific Research Applications

E7046 has been extensively studied for its potential applications in various fields such as cancer research, inflammation, and immunology. In cancer research, E7046 has been shown to inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways. It has also been found to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of E7046 involves the inhibition of specific enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It also works by reducing the production of pro-inflammatory cytokines, which are responsible for causing inflammation in the body.
Biochemical and Physiological Effects:
E7046 has been shown to have various biochemical and physiological effects on the body. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are responsible for causing inflammation in the body. It also inhibits the activity of specific enzymes such as PI3K and AKT, which are involved in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using E7046 in lab experiments include its high potency and specificity towards specific enzymes and signaling pathways. It also has low toxicity levels, which make it a safe candidate for use in various experiments. However, the limitations of using E7046 include its high cost and limited availability in the market.

Future Directions

There are several future directions for the research and development of E7046. One of the potential areas of research is the development of more efficient synthesis methods that can reduce the cost of production. Another area of research is the identification of new targets and signaling pathways that can be targeted by E7046 for the treatment of various diseases. Additionally, further studies can be conducted to investigate the safety and efficacy of E7046 in clinical trials.
In conclusion, 4-[(diaminomethylene)carbonohydrazonoyl]-2-ethoxyphenyl 4-methylbenzoate, also known as E7046, is a chemical compound that has potential applications in various fields such as cancer research, inflammation, and immunology. Its mechanism of action involves the inhibition of specific enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. While there are limitations to the use of E7046, there are also several future directions for research and development that can help to unlock its full potential.

Synthesis Methods

The synthesis of E7046 involves the reaction between 4-methylbenzoic acid and 4-[(diaminomethylene)carbonohydrazonoyl]-2-ethoxyphenyl hydrazine. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions of temperature and pressure. The resulting product is then purified using various techniques such as chromatography and recrystallization.